Cas no 1103517-78-7 (N1-(3,4-dimethoxyphenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide)

• Product Name: N1-(3,4-dimethoxyphenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide
• CAS No: 1103517-78-7
• MF: C₁₉H₂₁N₃O₄
• MW: 355.387744665146
• CID: 5470614
• PubChem ID: 18588060
• Update Time: 2025-07-23

N1-(3,4-dimethoxyphenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• N1-(3,4-dimethoxyphenyl)-N2-methylindoline-1,2-dicarboxamide
• N1-(3,4-dimethoxyphenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide
• F2864-0048
• AKOS024472563
• 1103517-78-7
• 1-N-(3,4-dimethoxyphenyl)-2-N-methyl-2,3-dihydroindole-1,2-dicarboxamide
• VU0502746-1

• Inchi： 1S/C19H21N3O4/c1-20-18(23)15-10-12-6-4-5-7-14(12)22(15)19(24)21-13-8-9-16(25-2)17(11-13)26-3/h4-9,11,15H,10H2,1-3H3,(H,20,23)(H,21,24)
• InChI Key： GJHHBDODSXHKBA-UHFFFAOYSA-N
• SMILES： O=C(C1CC2C=CC=CC=2N1C(NC1C=CC(=C(C=1)OC)OC)=O)NC

Computed Properties

• Exact Mass: 355.15320616g/mol
• Monoisotopic Mass: 355.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on N1-(3,4-dimethoxyphenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide

Comprehensive Overview of N1-(3,4-dimethoxyphenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide (CAS No. 1103517-78-7)

The compound N1-(3,4-dimethoxyphenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide (CAS No. 1103517-78-7) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including the 3,4-dimethoxyphenyl moiety and the dihydro-1H-indole core, which are of significant interest in medicinal chemistry and drug discovery. Researchers and pharmaceutical developers frequently explore such compounds for their potential biological activities, particularly in targeting neurological and metabolic disorders.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. N1-(3,4-dimethoxyphenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide has garnered attention due to its structural similarity to known bioactive indole derivatives. Indole-based compounds are widely studied for their roles in modulating serotonin receptors, enzyme inhibition, and anti-inflammatory effects. This makes CAS No. 1103517-78-7 a candidate for further investigation in preclinical studies.

The synthesis of N1-(3,4-dimethoxyphenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide involves multi-step organic reactions, often starting with the condensation of 3,4-dimethoxyaniline with appropriately functionalized indole precursors. The presence of the dicarboxamide group enhances the compound's stability and potential for hydrogen bonding, which is critical for interactions with biological targets. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing its purity and confirming its structural integrity.

From a commercial perspective, the compound is primarily utilized in research settings, particularly in high-throughput screening (HTS) campaigns aimed at identifying new lead molecules. Its CAS No. 1103517-78-7 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Given the growing interest in indole derivatives and dimethoxyphenyl-containing compounds, this molecule is often referenced in patent literature and academic publications exploring innovative therapeutic approaches.

One of the trending topics in the scientific community is the exploration of neuroprotective agents and multi-target-directed ligands (MTDLs) for complex diseases like Alzheimer's and Parkinson's. The structural features of N1-(3,4-dimethoxyphenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide align with these research priorities, as its dihydroindole scaffold is known to interact with key neuronal receptors. Additionally, the 3,4-dimethoxy substitution pattern is frequently associated with enhanced blood-brain barrier permeability, a desirable property for CNS-targeted drugs.

Environmental and safety considerations are also critical when handling CAS No. 1103517-78-7. While not classified as hazardous, standard laboratory precautions—such as the use of personal protective equipment (PPE) and proper ventilation—are recommended. Researchers often inquire about the compound's solubility, stability, and compatibility with common solvents, which are documented in technical datasheets provided by suppliers.

In summary, N1-(3,4-dimethoxyphenyl)-N2-methyl-2,3-dihydro-1H-indole-1,2-dicarboxamide represents a promising scaffold for drug discovery, with potential applications in neurology and beyond. Its CAS No. 1103517-78-7 ensures traceability in scientific literature, while its structural complexity offers ample opportunities for derivatization and optimization. As the pharmaceutical industry continues to embrace AI-driven drug design and fragment-based screening, compounds like this will remain at the forefront of innovative research.